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Compound of Interest

Compound Name: 1-ALLYLCYCLOHEXENE

Cat. No.: B086730

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-allylcyclohexene, a cyclic olefin
with significant potential in organic synthesis and as a versatile building block for complex
molecular architectures. This document details its chemical and physical properties, outlines
plausible synthetic routes, presents available spectroscopic data for characterization, and
discusses its reactivity and potential applications, particularly in the realm of pharmaceutical
development. Safety and handling protocols are also addressed to ensure its proper use in a
laboratory setting.

Chemical and Physical Properties

1-Allylcyclohexene, with the CAS number 13511-13-2, is a hydrocarbon with the molecular
formula CeH14 and a molecular weight of 122.21 g/mol .[1] While specific experimental data for
1-allylcyclohexene is sparse in publicly available literature, its properties can be estimated
based on its structure and comparison with related compounds like allylcyclohexane and 1-
methylcyclohexene.
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Property Value Reference
CAS Number 13511-13-2 [1]
Molecular Formula CoH14 [1]
Molecular Weight 122.21 g/mol [1]

Boiling Point Estimated 150-160 °C

Density Estimated 0.83-0.85 g/mL

Refractive Index Estimated 1.47-1.48

Synthesis of 1-Allylcyclohexene

While a specific, detailed experimental protocol for the synthesis of 1-allylcyclohexene is not
readily available in the surveyed literature, two primary retrosynthetic approaches are logical: a
Grignard reaction and a Wittig reaction.

Proposed Synthesis via Grighard Reaction

A plausible route to 1-allylcyclohexene is the reaction of a Grignard reagent derived from an
allyl halide with cyclohexanone, followed by dehydration of the resulting tertiary alcohol.

Experimental Protocol (Proposed):

o Preparation of Allyimagnesium Bromide: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. Add a
small crystal of iodine to activate the magnesium. Slowly add a solution of allyl bromide in
anhydrous diethyl ether to the flask. The reaction is initiated by gentle warming and then
maintained at a gentle reflux.

» Reaction with Cyclohexanone: Cool the freshly prepared Grignard reagent to 0 °C. Add a
solution of cyclohexanone in anhydrous diethyl ether dropwise via the dropping funnel. After
the addition is complete, allow the reaction mixture to warm to room temperature and stir for
several hours.
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o Work-up and Hydrolysis: Quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride. Extract the aqueous layer with diethyl ether. Combine the

organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

o Dehydration: Remove the solvent under reduced pressure. The resulting crude 1-

allylcyclohexan-1-ol can be dehydrated using a variety of reagents, such as sulfuric acid or

phosphorus oxychloride, to yield 1-allylcyclohexene.

« Purification: The final product can be purified by fractional distillation under reduced

pressure.
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Caption: Proposed Grignard synthesis of 1-allylcyclohexene.

Proposed Synthesis via Wittig Reaction

The Wittig reaction provides an alternative pathway, involving the reaction of an allyl-

substituted phosphorus ylide with cyclohexanone.

Experimental Protocol (Proposed):

o Preparation of the Phosphonium Salt: React triphenylphosphine with an allyl halide (e.g.,

allyl bromide) in a suitable solvent like toluene to form the corresponding phosphonium salt.

¢ Ylide Formation: Treat the phosphonium salt with a strong base, such as n-butyllithium or

sodium hydride, in an anhydrous, aprotic solvent like THF or DMSO to generate the
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phosphorus ylide.

o Wittig Reaction: Add cyclohexanone to the ylide solution. The reaction is typically stirred at
room temperature or gently heated to drive it to completion.

o Work-up and Purification: After the reaction is complete, the triphenylphosphine oxide
byproduct is often removed by precipitation or chromatography. The desired 1-
allylcyclohexene can then be purified by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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